3,7-Dimethylnona-4,6,8-trien-1-yn-3-ol

• CAS No.: 54315-52-5
• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 3,7-dimethylnona-4,6,8-trien-1-yn-3-ol
• InChI: InChI=1S/C11H14O/c1-5-10(3)8-7-9-11(4,12)6-2/h2,5,7-9,12H,1H2,3-4H3
• InChI Key: QUYCRVOMXNZTJW-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC=CC(C)(C#C)O)C=C

Description

3,7-Dimethylnona-4,6,8-trien-1-yn-3-ol is a highly unsaturated aliphatic alcohol with a complex structure. Its molecular formula is C₁₁H₁₆O, and its molecular weight is approximately 164.24 g/mol (calculated). The compound features:

• A triple bond at position 1 (1-yn).
• Three conjugated double bonds at positions 4, 6, and 8 (4,6,8-trien).
• Two methyl substituents at positions 3 and 7.
• A hydroxyl group at position 3.

This structural arrangement confers significant reactivity due to the conjugation of unsaturated bonds and the steric effects of methyl groups. The compound is hypothesized to exhibit unique electronic properties, making it a candidate for studies in organic synthesis and materials science.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 3,7-Dimethylnona-4,6,8-trien-1-yn-3-ol with structurally related compounds from recent literature and databases:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Substituents	Key Differences	Reference
3,7-Dimethylnona-4,6,8-trien-1-yn-3-ol	C₁₁H₁₆O	~164.24	Hydroxyl, triple bond, three double bonds	Methyl (3,7)	High unsaturation; methyl substituents	—
6-Phenylhexa-1,3,5-triyn-1-ol	C₁₂H₈O	168.19	Hydroxyl, three triple bonds	Phenyl (6)	Aromatic phenyl group; all triple bonds
3,7-Dimethyl-oct-2-en-1-ol	C₁₀H₂₀O	156.27	Hydroxyl, one double bond	Methyl (3,7)	Lower unsaturation; single double bond
7-Phenyl-hepta-2,4,6-triyn-2-ol	C₁₃H₈O	180.20	Hydroxyl, three triple bonds	Phenyl (7)	Extended conjugation; phenyl substituent

Key Findings and Contrasts

Degree of Unsaturation The target compound combines one triple bond and three double bonds, resulting in a high degree of unsaturation.

Substituent Effects

• Methyl groups in the target compound introduce steric hindrance, which could stabilize certain transition states in synthetic pathways. In contrast, phenyl groups in compounds like 7-Phenyl-hepta-2,4,6-triyn-2-ol enable π-π interactions, favoring applications in aromatic systems or photochemical studies .

Physical Properties

• The target compound’s molecular weight (~164.24 g/mol) is higher than 3,7-Dimethyl-oct-2-en-1-ol (156.27 g/mol) due to additional unsaturation and carbon atoms . However, its solubility in polar solvents is likely reduced compared to phenyl-substituted analogs, which benefit from aromatic ring polarity.

Synthetic Relevance Compounds with multiple unsaturated bonds, such as 6-Phenylhexa-1,3,5-triyn-1-ol, are often utilized in click chemistry or as ligands in catalysis . The target compound’s hybrid triple/double bond system may offer novel pathways for constructing polycyclic frameworks.

Research Implications

The structural uniqueness of 3,7-Dimethylnona-4,6,8-trien-1-yn-3-ol positions it as a valuable subject for:

• Mechanistic studies on conjugated systems.
• Material science applications, such as organic semiconductors.
• Comparative analyses with phenyl-substituted analogs to explore substituent-driven reactivity .